Cas no 2206230-47-7 (ethyl 4-((tert-butoxycarbonyl)(2-ethoxy-2-oxoethyl)amino)butanoate)

• Product Name: ethyl 4-((tert-butoxycarbonyl)(2-ethoxy-2-oxoethyl)amino)butanoate
• CAS No: 2206230-47-7
• MF: C₁₅H₂₇NO₆
• MW: 317.377985239029
• CID: 4640164
• Update Time: 2025-05-24

ethyl 4-((tert-butoxycarbonyl)(2-ethoxy-2-oxoethyl)amino)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-((tert-butoxycarbonyl)(2-ethoxy-2-oxoethyl)amino)butanoate*
• ethyl 4-((tert-butoxycarbonyl)(2-ethoxy-2-oxoethyl)amino)butanoate

• Inchi： 1S/C15H27NO6/c1-6-20-12(17)9-8-10-16(11-13(18)21-7-2)14(19)22-15(3,4)5/h6-11H2,1-5H3
• InChI Key： UXOQUVDBRBRELA-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCCN(C(OC(C)(C)C)=O)CC(OCC)=O

Additional information on ethyl 4-((tert-butoxycarbonyl)(2-ethoxy-2-oxoethyl)amino)butanoate

Ethyl 4-((tert-butoxycarbonyl)(2-ethoxy-2-oxoethyl)amino)butanoate: A Comprehensive Overview

Ethyl 4-((tert-butoxycarbonyl)(2-ethoxy-2-oxoethyl)amino)butanoate, with the CAS number 2206230-47-7, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a tert-butoxycarbonyl (Boc) group, an ethoxy-substituted oxoethyl moiety, and an ethyl ester functionality. The combination of these groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.

The Boc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the amine functionality of this compound. The presence of the ethoxy group on the oxoethyl moiety introduces additional complexity to the molecule, potentially influencing its solubility and reactivity. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of bioactive compounds. For instance, researchers have demonstrated that ethoxy groups can enhance the bioavailability of certain drugs by improving their absorption across biological membranes.

One of the most intriguing aspects of ethyl 4-((tert-butoxycarbonyl)(2-ethoxy-2-oxoethyl)amino)butanoate is its potential as a building block in medicinal chemistry. The compound's structure suggests that it could serve as a precursor for more complex molecules with therapeutic potential. For example, the removal of the Boc group under specific conditions could yield a primary amine, which is a common feature in many bioactive compounds. This versatility makes it an attractive candidate for further exploration in drug discovery programs.

Recent advancements in synthetic methodology have also shed light on novel ways to prepare this compound. Traditionally, such molecules were synthesized through multi-step processes involving nucleophilic substitutions and peptide couplings. However, modern approaches leveraging microwave-assisted synthesis and continuous flow reactors have significantly streamlined the production process. These innovations not only enhance efficiency but also reduce environmental impact, aligning with current trends toward sustainable chemistry practices.

In terms of applications, ethyl 4-((tert-butoxycarbonyl)(2-ethoxy-2-oxoethyl)amino)butanoate has shown promise in various areas beyond traditional drug design. For instance, its unique functional groups make it a candidate for use in polymer chemistry, where it could serve as a monomer for constructing advanced materials with tailored properties. Additionally, preliminary studies suggest that this compound may exhibit interesting catalytic properties when incorporated into metal complexes.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing this compound's structure and purity. These tools allow researchers to gain insights into the molecule's conformational dynamics and interaction patterns with other substances. Such information is invaluable for optimizing synthetic routes and predicting biological activity.

Looking ahead, the future of ethyl 4-((tert-butoxycarbonyl)(2-ethoxy-2-oxoethyl)amino)butanoate lies in its potential to bridge gaps between different chemical disciplines. Its ability to act as both a protective group reagent and a functionalized building block positions it at the intersection of organic synthesis and materials science. As research continues to uncover new applications and syntheses for this compound, its role in advancing chemical innovation will undoubtedly grow.